An In-depth Technical Guide to Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate: Physicochemical Properties and Drug Development Applications
An In-depth Technical Guide to Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate: Physicochemical Properties and Drug Development Applications
This guide provides a comprehensive technical overview of Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate, a molecule of significant interest in contemporary drug discovery and development. We will delve into its core physicochemical properties, the experimental methodologies for their determination, and the rationale behind its structural design, particularly focusing on its applications as a scaffold for therapeutic agents.
Introduction: The Strategic Design of a Privileged Scaffold
Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate (CAS No. 127783-73-7) is a biphenyl derivative featuring two key functional groups that are strategically important in medicinal chemistry: a trifluoromethyl group and a methyl ester.[1] The biphenyl core provides a rigid and tunable scaffold that is prevalent in a multitude of biologically active compounds.[2] The strategic placement of the trifluoromethyl (-CF3) group is a widely employed tactic in drug design to enhance metabolic stability, lipophilicity, and binding affinity to biological targets.[3][4][5] The methyl ester serves as a versatile handle for further synthetic modifications or can act as a prodrug moiety. This combination of features makes this molecule a valuable building block in the synthesis of novel therapeutics, particularly in the development of inhibitors for enzymes such as Factor Xa.[6][7][8][9][10]
Physicochemical Properties: A Quantitative Overview
| Property | Value | Source/Method |
| Molecular Formula | C₁₅H₁₁F₃O₂ | [1] |
| Molecular Weight | 280.24 g/mol | [1] |
| CAS Number | 127783-73-7 | [1] |
| Melting Point | Estimated: 70-90 °C | Based on related biphenyl structures[11][12] |
| Boiling Point | Predicted: ~360 °C | Based on prediction for a similar compound[13] |
| Solubility | Predicted to be poorly soluble in water, soluble in organic solvents like DMSO, DMF, and chlorinated solvents. | General properties of biphenyl carboxylates |
| pKa | Estimated: ~3-4 (for the corresponding carboxylic acid) | Based on the pKa of benzoic acid and the electron-withdrawing effect of the biphenyl-CF₃ moiety. |
| LogP | Calculated XLogP3: 4.159 | [14] |
Experimental Protocols for Physicochemical Characterization
The determination of the physicochemical properties outlined above relies on a suite of well-established experimental techniques. The following section details the protocols for these key analyses, providing the rationale behind the methodological choices.
Determination of Melting Point
The melting point is a critical indicator of purity. The capillary method using a digital melting point apparatus is the standard procedure.
Protocol:
-
A small, dry sample of Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate is finely powdered.
-
The powder is packed into a capillary tube to a height of 2-3 mm.
-
The capillary tube is placed in a calibrated digital melting point apparatus.
-
The temperature is increased at a rate of 10-20 °C/min initially, and then slowed to 1-2 °C/min as the estimated melting point is approached.
-
The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid.
Causality Behind Experimental Choices: A slow heating rate near the melting point is crucial for accurate determination, allowing for thermal equilibrium to be established between the sample and the heating block.
Determination of Solubility
Assessing the solubility in aqueous and organic media is fundamental for predicting bioavailability and designing appropriate formulations.
Protocol:
-
A series of vials are prepared, each containing a known volume (e.g., 1 mL) of the solvent to be tested (e.g., water, phosphate-buffered saline pH 7.4, ethanol, DMSO).
-
A pre-weighed amount of Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate is added to each vial.
-
The vials are sealed and agitated at a constant temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.
-
The resulting mixtures are filtered to remove any undissolved solid.
-
The concentration of the dissolved compound in the filtrate is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Causality Behind Experimental Choices: A 24-hour agitation period is typically sufficient to reach equilibrium solubility. HPLC provides a sensitive and accurate method for quantifying the concentration of the dissolved analyte.
Caption: Experimental workflow for solubility determination.
Spectroscopic Characterization
Spectroscopic techniques are indispensable for confirming the chemical structure and purity of Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure. Based on data from analogous compounds, the following spectral features are predicted.[11][12][15][16]
-
¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on both phenyl rings. The protons on the carboxylate-bearing ring will appear as doublets, as will the protons on the trifluoromethyl-substituted ring. The methyl ester protons will appear as a singlet around 3.9 ppm.
-
¹³C NMR: The spectrum will display signals for all 15 carbon atoms. The carbonyl carbon of the ester will be observed downfield (around 166-167 ppm). The carbon of the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The aromatic carbons will have characteristic chemical shifts, with those attached to the electron-withdrawing trifluoromethyl group being shifted downfield.
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate, the molecular ion peak [M]⁺ would be expected at m/z 280.07.
Synthesis of Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate
The most common and efficient method for the synthesis of unsymmetrical biphenyls is the Suzuki-Miyaura cross-coupling reaction.[17][18][19][20]
Protocol for Suzuki-Miyaura Coupling:
-
To a reaction vessel, add methyl 4-bromobenzoate (1 equivalent), 4-(trifluoromethyl)phenylboronic acid (1.1 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 equivalents), and a base such as sodium carbonate (2 equivalents).
-
The vessel is purged with an inert gas (e.g., argon or nitrogen).
-
A degassed solvent system, typically a mixture of toluene and water, is added.
-
The reaction mixture is heated to reflux (around 80-100 °C) and stirred vigorously for several hours until the reaction is complete (monitored by TLC or LC-MS).
-
After cooling to room temperature, the organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
-
The crude product is purified by column chromatography on silica gel to yield pure Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate.
Causality Behind Experimental Choices: The palladium catalyst is essential for the catalytic cycle of oxidative addition, transmetalation, and reductive elimination that forms the C-C bond between the two aryl groups. The base is required to activate the boronic acid for the transmetalation step. An inert atmosphere is crucial to prevent the degradation of the palladium catalyst.
Caption: Experimental workflow for Suzuki-Miyaura coupling.
Application in Drug Development: A Scaffold for Factor Xa Inhibitors
The trifluoromethyl-biphenyl scaffold is a key structural motif in the design of direct oral anticoagulants that target Factor Xa (FXa).[6][10] FXa is a serine protease that plays a pivotal role in the blood coagulation cascade, representing the convergence point of the intrinsic and extrinsic pathways.[21][22][23][24][25] By inhibiting FXa, these drugs prevent the conversion of prothrombin to thrombin, thereby blocking the formation of fibrin clots.
The rationale for using the Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate scaffold lies in its ability to effectively occupy the S1 and S4 binding pockets of the FXa active site. The trifluoromethylphenyl group can form favorable hydrophobic and electrostatic interactions within the S1 pocket, while the other phenyl ring can be functionalized to interact with the S4 pocket, enhancing both potency and selectivity.[10]
Caption: Role of the scaffold in the Factor Xa signaling pathway.
Conclusion
Methyl 4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate is a molecule of significant synthetic and medicinal importance. Its well-defined physicochemical properties, combined with a strategically designed structure, make it an ideal scaffold for the development of novel therapeutics, particularly in the area of anticoagulation. The methodologies and insights provided in this guide are intended to support researchers and drug development professionals in the effective utilization of this valuable chemical entity.
References
-
Factor Xa Signaling Contributes to the Pathogenesis of Inflammatory Diseases. PubMed. Available at: [Link]
-
Factor Xa: At the crossroads between coagulation and signaling in physiology and disease. ResearchGate. Available at: [Link]
-
Coagulation Factor Xa. PubMed Central (PMC). Available at: [Link]
-
Intrinsic Pathway of Coagulation and Thrombosis: Insights From Animal Models. AHA Journals. Available at: [Link]
-
Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives. Beilstein Journals. Available at: [Link]
-
(2a) methyl [1,1'-biphenyl]-4-carboxylate. The Royal Society of Chemistry. Available at: [Link]
-
Supporting Information. Wiley-VCH. Available at: [Link]
-
VI. 1H and 13C NMR Spectra. The Royal Society of Chemistry. Available at: [Link]
-
Novel FXa Inhibitor Identification through Integration of Ligand- and Structure-Based Approaches. PubMed Central (PMC). Available at: [Link]
-
Structure and property based design of factor Xa inhibitors: biaryl pyrrolidin-2-ones incorporating basic heterocyclic motifs. PubMed. Available at: [Link]
-
2-aminomethylphenylamine as a novel scaffold for factor Xa inhibitor. PubMed. Available at: [Link]
-
Methyl 4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylate. Appchem. Available at: [Link]
-
Investigation of factor Xa inhibitors containing non-amidine S1 elements. PubMed. Available at: [Link]
-
The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]
-
Factor Xa inhibitors: critical considerations for clinical development and testing. PubMed Central (PMC). Available at: [Link]
-
4'-Methyl-4-trifluoromethyl-biphenyl. PubChem. Available at: [Link]
-
synthesis of unsymmetrical biaryls using a modified suzuki cross-coupling. Organic Syntheses. Available at: [Link]
-
Examples of drugs bearing trifluoromethyl groups (highlighted in green)... ResearchGate. Available at: [Link]
-
Design and biological activity of trifluoromethyl containing drugs. Wechem. Available at: [Link]
-
Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies. PubMed. Available at: [Link]
-
FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available at: [Link]
-
A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. PubMed Central (PMC). Available at: [Link]
-
ChemInform Abstract: Regioselective Suzuki-Miyaura Cross-Coupling Reactions of 4-Methyl-6,7-bis(trifluoromethanesulfonyloxy)coumarin. ResearchGate. Available at: [https://www.researchgate.net/publication/232014138_ChemInform_Abstract_Regioselective_Suzuki-Miyaura_Cross-Coupling_Reactions_of_4-Methyl-67-bis trifluoromethanesulfonyloxycoumarin]([Link] trifluoromethanesulfonyloxycoumarin)
-
Methyl 4'-methoxy(1,1'-biphenyl)-4-carboxylate. PubChem. Available at: [Link]
-
c4ob02436b1.pdf. The Royal Society of Chemistry. Available at: [Link]
-
3',5'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid. PubChem. Available at: [Link]
-
4'-(Trifluoromethyl)[1,1'-biphenyl]-3-methanol. PubChem. Available at: [Link]
-
Organocatalytic 1,5-trifluomethylthio-sulfonylation of vinylcyclopropane mediated by visible light in water phase Supporting inf. Available at: [Link]
-
(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)methanol. PubChem. Available at: [Link]
-
Solubility of 1-Fluoro-4-(methylsulfonyl)benzene in Five Pure Organic Solvents at Temperatures from (288.40 to 331.50) K. ResearchGate. Available at: [Link]
Sources
- 1. appchemical.com [appchemical.com]
- 2. Cas No. | Methyl 4'-fluoro-4-hydroxy-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylate | Matrix Scientific [matrixscientific.com]
- 3. mdpi.com [mdpi.com]
- 4. researchgate.net [researchgate.net]
- 5. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
- 6. Novel FXa Inhibitor Identification through Integration of Ligand- and Structure-Based Approaches - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Structure and property based design of factor Xa inhibitors: biaryl pyrrolidin-2-ones incorporating basic heterocyclic motifs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. 2-aminomethylphenylamine as a novel scaffold for factor Xa inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Investigation of factor Xa inhibitors containing non-amidine S1 elements - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Factor Xa inhibitors: critical considerations for clinical development and testing - PMC [pmc.ncbi.nlm.nih.gov]
- 11. rsc.org [rsc.org]
- 12. application.wiley-vch.de [application.wiley-vch.de]
- 13. methyl 4'-fluoro-3-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylate CAS#: 3002445-04-4 [m.chemicalbook.com]
- 14. echemi.com [echemi.com]
- 15. 4'-METHYL-4-TRIFLUOROMETHYL-BIPHENYL(97067-18-0) 1H NMR spectrum [chemicalbook.com]
- 16. rsc.org [rsc.org]
- 17. pdf.benchchem.com [pdf.benchchem.com]
- 18. pdf.benchchem.com [pdf.benchchem.com]
- 19. pdf.benchchem.com [pdf.benchchem.com]
- 20. Organic Syntheses Procedure [orgsyn.org]
- 21. Factor Xa Signaling Contributes to the Pathogenesis of Inflammatory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. Blood Coagulation Signaling Pathways: R&D Systems [rndsystems.com]
- 24. Coagulation Factor Xa - PMC [pmc.ncbi.nlm.nih.gov]
- 25. ahajournals.org [ahajournals.org]
